Cas no 727-99-1 (2-(Trifluoromethyl)benzophenone)
727-99-1 structure
Product Name:2-(Trifluoromethyl)benzophenone
CAS No:727-99-1
MF:C14H9F3O
MW:250.215874433517
MDL:MFCD00000377
CID:83016
PubChem ID:24853954
Update Time:2025-04-18
2-(Trifluoromethyl)benzophenone Chemical and Physical Properties
Names and Identifiers
-
- 2-(trifluoromethyl)benzophenone
- o-Trifluoromethylbenzophenone
- Phenyl(2-(trifluoromethyl)phenyl)methanone
- 2-(Trifluoromethyl) benzophenone
- Phenyl[2-(trifluoromethyl)phenyl]methanone
- phenyl-[2-(trifluoromethyl)phenyl]methanone
- JXIWJBWMQXDALU-UHFFFAOYSA-N
- AK326080
- phenyl 2-(trifluoromethyl)phenyl ketone
- PubChem6401
- zlchem 1028
- 2-trifluoromethyl-benzophenone
- ZLD0494
- ATTERCO
- Phenyl[2-(trifluoromethyl)phenyl]methanone #
- DTXSID70223002
- AKOS005254493
- phenyl-[2-(trifluoromethyl)-phenyl]-methanone
- MFCD00000377
- A837622
- CS-0156557
- (PHENYL-(2-TRIFLUOROMETHYL-PHENYL)METHANONE)
- 2-(Trifluoromethyl)benzophenone, 99%
- Q7K3BJ3MGJ
- NS00042949
- 2-TRIFLUOROMETHYLBENZOPHENONE
- Methanone, phenyl[2-(trifluoromethyl)phenyl]-
- Q63409207
- PS-7478
- EINECS 211-972-2
- Benzophenone, 2-(trifluoromethyl)-
- SCHEMBL3717986
- FT-0608961
- 727-99-1
- DB-019564
- 2-(Trifluoromethyl)benzophenone
-
- MDL： MFCD00000377
- Inchi： 1S/C14H9F3O/c15-14(16,17)12-9-5-4-8-11(12)13(18)10-6-2-1-3-7-10/h1-9H
- InChI Key： JXIWJBWMQXDALU-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C(C1C=CC=CC=1)=O)(F)F
- BRN： 2375025
Computed Properties
- Exact Mass: 250.06100
- Monoisotopic Mass: 250.06054939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: White crystals
- Density: 1.2778 (estimate)
- Melting Point: 59-62 °C (lit.)
- Boiling Point: 369°C at 760 mmHg
- Flash Point: 177°C
- Refractive Index: 1.56
- PSA: 17.07000
- LogP: 3.93640
- Solubility: Insoluble in water
2-(Trifluoromethyl)benzophenone Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S37/39-S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
2-(Trifluoromethyl)benzophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
2-(Trifluoromethyl)benzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MM790-1g |
2-(Trifluoromethyl)benzophenone |
727-99-1 | 98% | 1g |
86.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MM790-200mg |
2-(Trifluoromethyl)benzophenone |
727-99-1 | 98% | 200mg |
55.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MM790-5g |
2-(Trifluoromethyl)benzophenone |
727-99-1 | 98% | 5g |
376.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MM790-25g |
2-(Trifluoromethyl)benzophenone |
727-99-1 | 98% | 25g |
1502CNY | 2021-05-07 | |
| Fluorochem | 010686-5g |
2-(Trifluoromethyl)benzophenone |
727-99-1 | 97% | 5g |
￡97.00 | 2022-02-28 | |
| Fluorochem | 010686-25g |
2-(Trifluoromethyl)benzophenone |
727-99-1 | 97% | 25g |
￡291.00 | 2022-02-28 | |
| Fluorochem | 010686-100g |
2-(Trifluoromethyl)benzophenone |
727-99-1 | 97% | 100g |
￡725.00 | 2022-02-28 | |
| TRC | T797078-50mg |
2-(Trifluoromethyl)benzophenone |
727-99-1 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T797078-100mg |
2-(Trifluoromethyl)benzophenone |
727-99-1 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T797078-500mg |
2-(Trifluoromethyl)benzophenone |
727-99-1 | 500mg |
$ 95.00 | 2022-06-02 |
2-(Trifluoromethyl)benzophenone Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
727-99-1 (2-(Trifluoromethyl)benzophenone) Related Products
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- 438-73-3( )
- 68260-91-3(Bis[2-(trifluoromethyl)phenyl]methanone)
- 72776-73-9(Methanone, phenyl[(trifluoromethyl)phenyl]-)
- 237069-82-8(1-[2,4-bis(trifluoromethyl)phenyl]ethan-1-one)
- 545410-47-7(2',5'-Blis(trifluoromethyl)acetophenone)
- 1156-68-9(Methanone, [4-(trifluoromethyl)phenyl](2,4,6-trimethylphenyl)-)
- 17408-14-9(2'-(Trifluoromethyl)acetophenone)
- 394-75-2((2-benzylphenyl)-[3-(trifluoromethyl)phenyl]methanone)
- 659749-96-9(Methanone, [2-ethyl-5-(trifluoromethyl)phenyl][3-(trifluoromethyl)phenyl]-)
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